Cas no 1903639-19-9 (1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole)

• Product Name: 1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole
• CAS No: 1903639-19-9
• MF: C₁₈H₁₄ClF₃N₄O₂S
• MW: 442.842571735382
• CID: 6203695
• PubChem ID: 92075169
• Update Time: 2025-06-09

1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1903639-19-9
• 1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole
• 1-{1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]azetidin-3-yl}-4-phenyl-1H-1,2,3-triazole
• 1-[1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]-4-phenyltriazole
• F6471-0979
• AKOS025338119

• Inchi： 1S/C18H14ClF3N4O2S/c19-16-7-6-14(8-15(16)18(20,21)22)29(27,28)25-9-13(10-25)26-11-17(23-24-26)12-4-2-1-3-5-12/h1-8,11,13H,9-10H2
• InChI Key： VXDQJOLUKXMZEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)S(N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 442.0478091g/mol
• Monoisotopic Mass: 442.0478091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 1903639-19-9 and Product Name: 1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole

The compound identified by the CAS number 1903639-19-9 and the product name 1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a triazole ring, which is a key pharmacophore in many bioactive molecules. The azetidine ring attached to the triazole moiety introduces additional complexity, enhancing the molecule's binding affinity and specificity. This structural configuration is particularly intriguing because it allows for selective interactions with biological targets, which is crucial for developing effective pharmaceutical agents.

The sulfonyl group at the position 1 of the azetidine ring further modulates the electronic properties of the molecule. Sulfonyl groups are well-known for their ability to enhance binding interactions due to their strong dipole moment and hydrogen bonding capabilities. In this context, the 4-chloro-3-(trifluoromethyl)phenyl substituent plays a pivotal role in fine-tuning the pharmacokinetic properties of the compound. The chloro and trifluoromethyl groups are often incorporated into drug candidates to improve metabolic stability and lipophilicity, respectively.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with various enzymes and receptors. For instance, preliminary simulations suggest that the triazole azetidine scaffold may exhibit inhibitory activity against certain kinases, which are implicated in various diseases including cancer and inflammatory disorders.

In parallel, experimental investigations have begun to validate these computational predictions. In vitro assays have demonstrated that derivatives of this compound exhibit promising antiproliferative effects on cancer cell lines. The sulfonyl azetidine moiety, in particular, has been found to disrupt key signaling pathways involved in cell proliferation and survival. These findings align well with emerging research on multitargeted inhibitors, which aim to simultaneously modulate multiple pathways to achieve therapeutic efficacy.

The phenyl group at position 4 of the triazole ring adds another layer of functionality to the molecule. Phenyl rings are frequently found in bioactive compounds due to their ability to engage in π-stacking interactions with biological targets. This interaction can enhance binding affinity and selectivity, making it an attractive feature for drug design. Moreover, the phenyl group can be further modified to introduce additional functional groups, allowing for fine-tuning of biological activity.

One of the most exciting aspects of this compound is its potential for further derivatization. By systematically modifying various functional groups, researchers can explore a wide spectrum of biological activities. For example, replacing the chloro group with other electron-withdrawing or electron-donating substituents could alter the compound's pharmacokinetic profile significantly. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it feasible to construct such molecules efficiently. Transition-metal-catalyzed reactions have been particularly useful in forming key carbon-carbon bonds within this framework. Additionally, modern techniques such as flow chemistry have enabled high-throughput synthesis, allowing for rapid exploration of structural variations.

As research progresses, it is likely that this compound will serve as a valuable scaffold for developing novel therapeutics. Its unique structural features and promising biological activity make it a compelling candidate for further investigation. Collaborative efforts between computational chemists and experimentalists will be crucial in unlocking its full potential. By leveraging cutting-edge technologies and innovative approaches, scientists can accelerate the discovery process and bring new treatments to patients in need.

The implications of this research extend beyond mere academic curiosity; they hold significant promise for improving human health outcomes. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in targeted therapies. The ability to design molecules with high precision allows us to address complex diseases more effectively than ever before.

In conclusion,1-(1-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-4-phenyl-1H-1,2,3-triazole represents a remarkable achievement in pharmaceutical chemistry. Its intricate structure and promising biological activity position it as a key player in future drug development efforts. Through continued research and innovation,CAS No 1903639-19-9 has the potential to contribute significantly to advancements in medicine and healthcare.